Cas no 2503206-58-2 (1-{3,3-dimethyl-2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride)

• Product Name: 1-{3,3-dimethyl-2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride
• CAS No: 2503206-58-2
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• MDL: MFCD32859982
• CID: 5670048
• PubChem ID: 155822674
• Update Time: 2025-11-02

1-{3,3-dimethyl-2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,3-Dimethyl-2-oxabicyclo[2.2.2]octan-1-yl)methanamine;hydrochloride
• 2503206-58-2
• 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochloride
• EN300-27149950
• 1-{3,3-dimethyl-2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride

• MDL： MFCD32859982
• Inchi： 1S/C10H19NO.ClH/c1-9(2)8-3-5-10(7-11,12-9)6-4-8;/h8H,3-7,11H2,1-2H3;1H
• InChI Key： ZZWQBBGLNZLDBN-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)(C)C2CCC1(CN)CC2

Computed Properties

• Exact Mass: 205.1233420g/mol
• Monoisotopic Mass: 205.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{3,3-dimethyl-2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride

Comprehensive Guide to 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochloride (CAS No. 2503206-58-2)

1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochloride (CAS 2503206-58-2) is a specialized bicyclic organic compound with growing interest in pharmaceutical and material science research. This bridged heterocyclic amine hydrochloride features a unique 2-oxabicyclo[2.2.2]octane core structure, making it valuable for drug discovery and advanced material applications. Researchers are particularly interested in its sterically constrained amine functionality which offers distinct advantages in molecular design.

The compound's 3,3-dimethyl substitution pattern on the bicyclic framework enhances its stability while maintaining reactivity at the methanamine hydrochloride moiety. Recent literature highlights its potential as a chiral building block for asymmetric synthesis, with applications in developing novel CNS-active compounds and bioactive molecules. The hydrochloride salt form improves solubility for various experimental conditions, making it particularly useful in medicinal chemistry optimization workflows.

Current research trends focus on the compound's potential in neuropharmacology applications, especially given the pharmaceutical industry's growing interest in blood-brain barrier permeable compounds. Its rigid bicyclic structure mimics certain natural product scaffolds, offering opportunities for fragment-based drug discovery. Analytical studies confirm excellent stability under standard laboratory conditions, with decomposition only occurring above 200°C.

The synthesis of 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochloride typically involves multi-step organic transformations starting from commercially available precursors. Key steps include intramolecular ether formation to construct the bicyclic framework, followed by reductive amination to introduce the functional amine group. Recent process optimization has improved yields to >75% in laboratory-scale preparations.

From a drug discovery perspective, this compound's molecular rigidity and defined stereochemistry make it attractive for designing GPCR-targeting ligands and enzyme inhibitors. Computational studies suggest favorable molecular docking properties against several therapeutically relevant targets. The oxabicyclo[2.2.2]octane core provides exceptional three-dimensional structural diversity compared to flat aromatic systems.

In material science applications, researchers are exploring its potential as a monomer for specialty polymers with enhanced thermal stability. The compound's hydrogen bonding capacity through both the amine and ether functionalities enables formation of self-assembled molecular networks. These properties are being investigated for developing advanced coating materials and molecular recognition systems.

Quality control of 2503206-58-2 typically involves HPLC purity analysis (>98%), 1H/13C NMR verification, and mass spectrometry confirmation. The compound shows excellent batch-to-batch consistency when synthesized under controlled conditions. Proper storage requires protection from moisture at room temperature, with demonstrated stability for at least 24 months under these conditions.

The growing demand for structurally constrained amine derivatives in pharmaceutical research has increased interest in this compound. Its balanced lipophilicity profile (calculated logP ~1.2) makes it particularly valuable for CNS drug development programs. Several patent applications have recently emerged featuring derivatives of this bicyclic amine scaffold for neurological indications.

From a safety perspective, standard laboratory precautions are sufficient when handling 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochloride. Material Safety Data Sheets recommend using personal protective equipment including gloves and safety glasses. The compound has shown no significant acute toxicity in preliminary studies at typical research concentrations.

Future research directions for this compound include exploring its catalytic applications in asymmetric synthesis and further development as a pharmacophore element in drug discovery. The unique three-dimensional structure of the 2-oxabicyclo[2.2.2]octane system continues to attract attention from both academic and industrial researchers seeking novel molecular architectures for various applications.